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Compound of Interest

Compound Name: 3-Chloroazepan-2-one

CAS No.: 1468-55-9

Cat. No.: B8652770

Get Quote

Executive Summary
3-Chloroazepan-2-one is a pivotal seven-membered lactam scaffold. Its reactivity is defined

by the competition between the electrophilic C3 position and the acidic

-proton. This guide elucidates the conditions required to selectively drive the reaction toward
Direct Nucleophilic Substitution (

)—yielding functionalized azepanes like 3-azido and 3-amino derivatives—or Favorskii
Rearrangement, which contracts the ring to yield pipecolic acid (piperidine-2-carboxylic acid)
derivatives. Mastering this selectivity is critical for synthesizing peptidomimetics, "click"
chemistry handles, and lysine analogs.

Mechanistic Insights: The Reactivity Switch
The outcome of the reaction is dictated by the basicity of the nucleophile and the solvent

polarity.

Pathway A: Direct Substitution ( )
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Driver: Good nucleophiles with low basicity (e.g.,

,

,

).

Mechanism: The nucleophile attacks the C3 carbon from the backside, displacing the

chloride. The 7-membered ring conformation allows sufficient flexibility for the transition

state, though slightly slower than acyclic analogs due to ring strain.

Product: 3-Substituted azepan-2-ones (Retains 7-membered ring).

Pathway B: Favorskii Rearrangement (Ring Contraction)
Driver: Strong bases (e.g.,

,

).

Mechanism:

Enolization: Base removes the acidic proton at C3.

Cyclization: Intramolecular attack displaces chloride, forming a transient bicyclic

aziridinone/cyclopropanone intermediate.

Ring Opening: Nucleophilic attack on the carbonyl opens the strained intermediate to the

more stable carbanion (on the less substituted carbon), resulting in ring contraction.

Product: Pipecolic acid derivatives (Contracts to 6-membered ring).

Mechanistic Pathway Diagram
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Figure 1: Bifurcation of reactivity based on basicity. Blue path indicates substitution; Red path

indicates rearrangement.

Experimental Protocols
Protocol A: Synthesis of 3-Azidoazepan-2-one (Click
Chemistry Precursor)
This protocol utilizes the high nucleophilicity and low basicity of the azide ion to favor

over elimination or rearrangement.

Reagents:

3-Chloroazepan-2-one (1.0 eq)

Sodium Azide (

) (1.5 eq)

Solvent: DMF (Dry, 5 mL per mmol substrate)

Quenching: Water, Ethyl Acetate

Step-by-Step Methodology:

Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve

3-chloroazepan-2-one (e.g., 1.47 g, 10 mmol) in anhydrous DMF (50 mL).
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Addition: Add sodium azide (0.98 g, 15 mmol) in a single portion. Caution:

is toxic.[1][2] Use non-metal spatulas to avoid shock-sensitive metal azide formation.

Reaction: Seal the flask under an inert atmosphere (

or Ar) and stir at Room Temperature (25°C) for 24 hours.

Note: Heating to 60°C accelerates the reaction but increases the risk of elimination

byproducts.

Workup: Pour the reaction mixture into 200 mL of ice-cold water. Extract with Ethyl Acetate (

mL).

Washing: Wash the combined organic layers with saturated LiCl solution (to remove DMF)

followed by brine. Dry over anhydrous

.[3]

Purification: Concentrate under reduced pressure. The crude oil is typically >90% pure. If

necessary, purify via silica gel flash chromatography (Eluent: Hexanes/EtOAc 7:3).

Validation:

IR: Appearance of strong azide stretch at

.

NMR: Shift of the C3 proton signal (upfield relative to Cl-precursor).

Protocol B: Favorskii Rearrangement to Methyl
Pipecolate
This protocol intentionally uses a strong alkoxide base to force ring contraction, a key route to

synthesizing non-natural amino acids (pipecolic acid derivatives).

Reagents:

3-Chloroazepan-2-one (1.0 eq)
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Sodium Methoxide (NaOMe) (2.0 eq) - Freshly prepared or 25% wt solution.

Solvent: Anhydrous Methanol

Step-by-Step Methodology:

Preparation: Dissolve 3-chloroazepan-2-one (10 mmol) in anhydrous Methanol (30 mL).

Reaction: Add Sodium Methoxide solution (20 mmol) dropwise at 0°C.

Rearrangement: Allow the mixture to warm to Room Temperature and stir for 4–6 hours.

Monitor by TLC for the disappearance of the starting lactam.[4]

Quenching: Acidify carefully with 1M HCl to pH ~7.

Workup: Remove methanol under reduced pressure. Dissolve the residue in water and

extract with Dichloromethane (DCM).

Product Isolation: The organic layer contains Methyl piperidine-2-carboxylate.

Applications & Data Summary
Comparative Reactivity Table

Nucleophile Base Strength Major Solvent
Dominant
Mechanism

Primary
Product

Azide (

)
Weak DMF / DMSO

3-Azidoazepan-

2-one

Ammonia (

)
Moderate / EtOH

(+ Hydrolysis

risk)

3-Aminoazepan-

2-one

Methoxide (

)
Strong Methanol

Favorskii

Rearrangement

Methyl

Pipecolate

Thiolate (

)
Weak THF / DMF

3-

(Alkylthio)azepan

-2-one
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Downstream Utility
L-Lysine Synthesis: 3-Aminoazepan-2-one (obtained via Protocol A

Reduction or direct amination) can be hydrolyzed (6N HCl, Reflux) to yield DL-Lysine. This is
a classic industrial route for lysine production from caprolactam precursors.

Click Chemistry: The 3-azido derivative serves as a "clickable" handle for attaching the

lactam ring to polymers, surfaces, or drug conjugates via CuAAC (Copper-Catalyzed Azide-

Alkyne Cycloaddition).

Troubleshooting & Safety
Moisture Control: The Favorskii rearrangement is sensitive to water. If water is present, the

intermediate may open to the free acid or undergo non-specific hydrolysis. Use anhydrous

solvents for Protocol B.

Azide Hazards: Never use halogenated solvents (DCM,

) with Sodium Azide, as explosive di-/tri-azidomethane can form.[1] Use DMF or DMSO.

Stereochemistry: The

reaction at C3 results in inversion of configuration. If starting with chiral 3-chloroazepan-2-
one, the product will have the opposite stereochemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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